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Compound of Interest

Compound Name: Diethoxydiphenylsilane
CAS No.: 155684-44-9
Cat. No.: B121531

Get Quote

Chemical Identity & Physicochemical Framework|[1]

[2]

Diethoxydiphenylsilane (DEDPS) represents a class of organosilanes where the steric bulk of

two phenyl rings significantly influences both its reactivity and its safety profile.[2] Unlike
smaller alkyl-silanes (e.g., tetraethoxysilane), DEDPS exhibits slower hydrolysis kinetics and
higher thermal stability, making it a critical reagent for introducing hydrophobicity and aromatic
stacking capabilities into sol-gel networks and organic syntheses.[1][2]

Core Chemical Constants
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Relevance to Safety &

Property Value .
Handling
Unique identifier for
CAS Number 2553-19-7 inventory/regulatory tracking.
[11[2][3]
Defines hydrolysis
Formula stoichiometry (releases 2 eq.
Ethanol).
Heavy vapor density; vapors
Molecular Weight 272.41 g/mol vy P W vap
settle in low areas.[1][2]
High boiler; low inhalation risk
Boiling Point 167 °C @ 15 mmHg at ambient temp unless

aerosolized.[1][2]

Combustible (Class 11IB).[1][2]
Flash Point 110 °C (Closed Cup) Not a "Flammable Liquid" by
GHS (<60°C).[1][2]

Slightly denser than water;

Density 1.033 g/mL ] ) )
sinks in aqueous spills.[1][2]
Reacts with atmospheric
Hydrolytic Sensitivity High moisture to release ethanol.[1]

[2]

Hazard Identification & Mechanistic Toxicology[1][2]

While DEDPS is not classified as acutely toxic (e.g., fatal by contact), its primary hazard stems
from its reactivity with biological moisture.[1] The "Senior Scientist" perspective requires
understanding that the hazard is not the silane itself sitting in the bottle, but the reaction
occurring on your mucous membranes.

GHS Classification (29 CFR 1910.1200)[1][2]

o Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[1][2][4][5]
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e Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation).[1][2][5]

o Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory
irritation).[1][2]

The Hydrolysis Hazard Mechanism

When DEDPS contacts the aqueous environment of the eye or lung tissue, it undergoes
acid/base-catalyzed hydrolysis. This releases Ethanol locally and deposits insoluble
Diphenylsilanediol or oligomeric siloxanes.[1][2]

o Acute Effect: The ethanol release causes immediate protein denaturation and irritation.[1][2]

» Chronic/Physical Effect: The resulting silanediols are hydrophobic solids that can
mechanically irritate tissues or cloud the cornea if not flushed immediately.[1][2]

Diethoxydiphenylsilane i 2x Ethanol
(Lipophilic Liquid) ol L g (I1ritant/Solvent)
Hydrolysis
(Acid/Base Catalyzed) Deposition
H20 Diphenylsilanediol
(Mucous Membranes) (Insoluble Solid/Oligomer)

Click to download full resolution via product page

Figure 1: The hydrolysis mechanism of DEDPS upon contact with biological moisture, driving
the irritation hazard.[1][2]

Advanced Handling & Storage Protocols

Standard "wear gloves" advice is insufficient for organosilanes.[1][2] The steric bulk of the
phenyl groups in DEDPS reduces permeation rates compared to smaller silanes, but the
lipophilicity increases retention in barrier materials.

Material Compatibility & PPE[1][2][5][6][7][8]

» Glove Selection: Nitrile (0.11 mm) is generally sufficient for splash protection due to the
molecule's size.[1][2] However, for prolonged immersion or spill cleanup, use Silver
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Shield/4H or thick Viton.[1]

» Respiratory: Because the vapor pressure is low (<1 mmHg @ 25°C), a fume hood is
sufficient for ambient handling.[1][2] If heating or aerosolizing (e.g., spin coating), use a
respirator with Organic Vapor (OV) cartridges.[1][2]

The "Dry-Line" Technique

To maintain reagent integrity (preventing oligomerization) and safety, handle DEDPS using
Schlenk line techniques or positive-pressure nitrogen transfers.[1][2]

e Receipt: Inspect septum for integrity. If the liquid is cloudy, hydrolysis has initiated (formation
of siloxane polymers).[1]

» Dispensing: Do not pour. Use a dry, nitrogen-flushed syringe with a long needle to penetrate
the septum.[1][2]

e Headspace Management: Immediately backfill the bottle with inert gas (Ar or

) after withdrawal to prevent atmospheric moisture ingress.[1][2]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyldiethoxysilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagent Receipt

Visual Inspection:
Is it Cloudy?

Reject: Store under Nz2/Ar
Polymerized/Hydrolyzed (Moisture Free)

Backfill Headspace

Dispense via Syringe
(Positive Pressure)

Residuals

Quench Waste
with Ethanol/Water
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Figure 2: Decision logic for the safe receipt, storage, and dispensing of moisture-sensitive
organosilanes.

Emergency Response & Toxicology Data
First Aid Causality

+ Eye Contact:Do not just rinse; flush copiously. The hydrolysis product (diphenylsilanediol) is
a solid.[1][2] You are not just washing away a liquid; you are preventing the precipitation of
abrasive micro-crystals on the cornea. Flush for 15+ minutes.
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o Skin Contact: Wash with soap and water.[1][2][4] Alcohol-based hand sanitizers should be
avoided as they may increase the solubility/penetration of the silane before it is removed.[2]

Toxicology Profile

o Acute Toxicity: Specific LD50 data for CAS 2553-19-7 is often not established in public
literature due to its specialized nature.[1][2] However, toxicity is generally low (LD50 oral rat
estimated > 2000 mg/kg) based on structural analogs (e.g., diphenyldimethoxysilane).[1]

o Systemic Risk: The primary systemic risk is associated with the metabolic processing of the
hydrolysis byproduct, Ethanol.[1] Unlike methoxy-silanes (which release methanol and cause
blindness), ethoxy-silanes pose a lower systemic toxicity risk.[1][2]

Synthesis & Application Context
Why do researchers use this specific molecule?

 Steric Protection: The two phenyl groups provide significant steric hindrance, protecting the
silicon atom from nucleophilic attack after the material has cured.[1] This makes DEDPS-
derived coatings more chemically resistant than those from TEOS.[1][2]

o Refractive Index: The aromatic rings increase the refractive index of the resulting sol-gel,
useful in optical waveguide fabrication.[1]

o TI-TT Stacking: In drug delivery systems, the phenyl groups allow for 1t-1t stacking interactions
with aromatic drug molecules, facilitating controlled release profiles.[1][2]

Quenching/Disposal Protocol

Do not dispose of active DEDPS in agueous waste streams immediately, as it may clog drains
by forming solid silicone plugs.[1]

o Step 1: Dilute with ethanol in a waste container.[1][2]
o Step 2: Slowly add water to force hydrolysis in the container.[1][2]

» Step 3: Allow the solid siloxanes to precipitate.[1][2]
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¢ Step 4: Dispose of the solid as chemical waste and the liquid as solvent waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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